(Z)-2-cyano-2-(5-(2,4-dichlorobenzyl)-3-(4-fluorophenyl)-4-oxothiazolidin-2-ylidene)acetamide
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Description
(Z)-2-cyano-2-(5-(2,4-dichlorobenzyl)-3-(4-fluorophenyl)-4-oxothiazolidin-2-ylidene)acetamide is a useful research compound. Its molecular formula is C19H12Cl2FN3O2S and its molecular weight is 436.28. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure Analysis
One study delves into the crystal structures of related (oxothiazolidin-2-ylidene)acetamides, providing insights into the structural properties that could be pivotal in understanding the behavior and potential applications of your compound of interest (Galushchinskiy, Slepukhin, & Obydennov, 2017).
Antimicrobial Activities
Another research avenue investigates novel derivatives of thiazolidinone acetamides, highlighting their synthesis and testing for anti-inflammatory activities. While the specific compound you mentioned is not directly studied, this research outlines a framework for assessing the biological activities of similar compounds (Sunder & Maleraju, 2013).
Spectroscopic and Quantum Mechanical Studies
Further research includes spectroscopic and quantum mechanical studies on bioactive benzothiazolinone acetamide analogs. These studies offer insights into the electronic properties and potential applications in photovoltaic efficiency, hinting at the versatility of compounds within this class for technological applications (Mary et al., 2020).
Synthetic Methodologies
There's also interest in the synthetic methodologies for creating thiazolidinone derivatives, providing a foundation for the synthesis of compounds with similar structures and potentially analogous functions (Obydennov, Galushchinskiy, & Kosterina, 2017).
Antitumor Activities
Another study focuses on the design and synthesis of novel (Z)-2-(3-(4-((3-benzyl-2,4-dioxothiazolidin-5-ylidene)methyl)-1-phenyl-1H-pyrazol-3-yl)phenoxy)-N-arylacetamide derivatives, evaluating their cytotoxic activity. This research underlines the potential of thiazolidinone acetamides in the development of anticancer agents (Kolluri et al., 2020).
properties
IUPAC Name |
(2Z)-2-cyano-2-[5-[(2,4-dichlorophenyl)methyl]-3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12Cl2FN3O2S/c20-11-2-1-10(15(21)8-11)7-16-18(27)25(13-5-3-12(22)4-6-13)19(28-16)14(9-23)17(24)26/h1-6,8,16H,7H2,(H2,24,26)/b19-14- |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FASIOJOWPJBWTR-RGEXLXHISA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C(=O)C(SC2=C(C#N)C(=O)N)CC3=C(C=C(C=C3)Cl)Cl)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1N\2C(=O)C(S/C2=C(/C#N)\C(=O)N)CC3=C(C=C(C=C3)Cl)Cl)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12Cl2FN3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.